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Compound of Interest

Compound Name: Labetalol Hydrochloride

Cat. No.: B193104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Labetalol Hydrochloride is a widely utilized antihypertensive agent renowned for its dual-

acting mechanism as both an alpha-1 and a non-selective beta-adrenergic receptor antagonist.

This dual blockade leads to a reduction in peripheral vascular resistance and blood pressure

without the reflex tachycardia often associated with other vasodilators. This technical guide

provides an in-depth exploration of a common and effective synthesis pathway for Labetalol
Hydrochloride. Furthermore, it delineates the key chemical and physical properties of the

compound and illustrates its mechanism of action through a detailed signaling pathway

diagram. The information presented herein is intended to serve as a valuable resource for

researchers and professionals engaged in the fields of medicinal chemistry, pharmacology, and

drug development.

Chemical and Physical Properties
Labetalol Hydrochloride is a white to off-white crystalline powder.[1] It is a racemic mixture of

four stereoisomers, existing as two diastereomeric pairs.[1] The (R,R)-stereoisomer is also

known as dilevalol.[1] The compound is soluble in water and ethanol.[1]
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Property Value Reference

Molecular Formula C₁₉H₂₄N₂O₃・HCl [1]

Molecular Weight 364.87 g/mol [1]

Appearance
White or off-white crystalline

powder
[1]

Melting Point
Approximately 181°C (with

decomposition)

Solubility Soluble in water and ethanol [1]

pKa
9.3 (phenolic hydroxyl), 7.4

(secondary amine)

LogP 2.7

Synthesis Pathway
A prevalent and efficient synthesis of Labetalol Hydrochloride involves the reaction of 5-

(bromoacetyl)-2-hydroxybenzamide with 4-phenylbutan-2-amine, followed by a reduction of the

resulting keto-amine intermediate. The final step involves the formation of the hydrochloride

salt.
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Starting Materials

Intermediate

Final Product

5-bromoacetyl-2-hydroxybenzamide

Keto-amine Intermediate

Nucleophilic
Substitution

4-phenylbutan-2-amine

Labetalol Base

Reduction
(e.g., NaBH4)

Labetalol Hydrochloride

Salt Formation
(HCl)
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Experimental Workflow

Dissolve 5-(bromoacetyl)-2-hydroxybenzamide
and 4-phenylbutan-2-amine in Methanol

Stir at Room Temperature

Remove Solvent & Purify Intermediate

Dissolve Keto-amine Intermediate
in Methanol

Reduce with NaBH4 at 0°C

Quench, Extract, and Dry
Labetalol Base

Dissolve Labetalol Base
in Isopropyl Alcohol

Add HCl to Precipitate
Labetalol Hydrochloride

Filter, Wash, and Dry
Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b193104#labetalol-hydrochloride-
synthesis-pathway-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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